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Introduction

Rose oxide is a potent, high-impact aroma chemical that plays a crucial role in the creation of
fine fragrances. It is a monoterpene ether naturally found in rose and geranium oils, but it is
often synthesized for use in perfumery.[1][2] Its unique olfactory profile, characterized by floral,
green, and metallic notes, allows it to impart significant lift, diffusion, and a naturalistic quality to
fragrance compositions.[3] This document provides detailed application notes and experimental
protocols for the effective use of rose oxide in fine fragrance formulation, aimed at
researchers, scientists, and professionals in the field.

Chemical and Olfactory Properties

Rose oxide exists as four stereocisomers, each with a distinct olfactory profile. The most
significant of these is the (-)-cis isomer, which is primarily responsible for the characteristic
floral-green scent of rose.[1][4] The olfactory characteristics of the different isomers are critical
for perfumers to understand in order to achieve the desired scent profile in a fragrance.
Commercial rose oxide is often a mixture of these isomers, with high-cis content blends
offering a more refined and powerful rose character.[3]

Table 1: Physicochemical and Olfactory Properties of Rose Oxide
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Property Value Reference

) 4-Methyl-2-(2-methylprop-1-
Chemical Name [5]
en-1-yl)tetrahydro-2H-pyran

Molecular Formula C10H180 [1]

Molecular Weight 154.25 g/mol [1]
16409-43-1 (for the mixture of

CAS Number . [4]
isomers)

Appearance Colorless to pale yellow liquid [6]

Odor Type Floral, Green, Metallic [3]

Table 2: Olfactory Profile and Odor Threshold of Rose Oxide Isomers

. Odor Threshold (in
Isomer Olfactory Profile Reference
water)

Sweet, Green, Soft,
(-)-cis-Rose Oxide ) 0.5 ppb [L1[41517118]
Typical Rose

) ) Spicy, Herbaceous, -
(+)-cis-Rose Oxide ] Not specified [3]
Slightly Gassy

Sharper, Less -~
trans-lsomers o Not specified [3]
Diffusive

Application in Fine Fragrance Formulation

Rose oxide is a versatile ingredient used to create a variety of effects in fine fragrances:

o Enhancing Rose and Geranium Accords: It provides a natural, fresh, and vibrant quality to
rose and geranium fragrances, moving them away from a simple, linear floral scent.[3]

e Adding "Lift" and Diffusion: Even in trace amounts, rose oxide can significantly increase the
diffusiveness and "lift" of a fragrance, making it more noticeable from the initial application.[9]
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e Creating Novel Green and Metallic Notes: The unique metallic facet of rose oxide can be
used to create modern and abstract fragrances.[3]

» Fruity Accords: It can be used to add a green and slightly tart nuance to fruity compositions,
particularly those featuring raspberry and lychee.[8]

Table 3: Recommended Usage Levels of Rose Oxide in Fragrance Concentrate

o Percentage in
Application Level Effect Reference
Concentrate

Enhances diffusion
Trace 0.01% - 0.1% and adds a subtle [9]

green nuance

= Imparts a distinct
Modifier 0.1% - 1.0% [9]
rosy-green character

) Creates a prominent
Dominant Note 1.0% - 2.0% ) [8]
rose-metallic theme

Experimental Protocols

Protocol 1: Headspace Analysis of a Fine Fragrance
Containing Rose Oxide using Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol outlines the analysis of the volatile components of a fine fragrance, focusing on
the contribution of rose oxide to the top notes.

Objective: To identify and quantify the volatile organic compounds (VOCSs) in the headspace of
a fine fragrance, with a particular focus on the concentration and impact of rose oxide.

Materials:
» Fine fragrance containing rose oxide

e Gas chromatograph coupled with a mass spectrometer (GC-MS)
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Headspace autosampler

20 mL headspace vials with crimp caps

Filter paper or smelling strip

Inert gas (e.g., helium)[10]
Procedure:

o Sample Preparation: Apply a standardized amount (e.g., 10 pL) of the fine fragrance onto a
piece of filter paper or a smelling strip and place it inside a 20 mL headspace vial.

o Equilibration: Seal the vial and place it in the headspace autosampler. Allow the sample to
equilibrate at a controlled temperature (e.g., 40°C) for a set period (e.g., 15 minutes) to allow
the volatile compounds to partition into the headspace.[11]

« Injection: Program the autosampler to inject a specific volume of the headspace gas (e.g., 1
mL) into the GC-MS system.

e GC-MS Analysis:

o GC Column: Use a non-polar or mid-polar capillary column suitable for fragrance analysis
(e.g., DB-5ms).

o Oven Temperature Program: Start at a low temperature (e.g., 50°C) and ramp up to a
higher temperature (e.g., 250°C) to separate the volatile compounds based on their boiling
points.

o Carrier Gas: Use helium at a constant flow rate.

o MS Detection: Operate the mass spectrometer in full scan mode to acquire mass spectra
of the eluting compounds.

e Data Analysis:

o lIdentify the peaks in the chromatogram by comparing their mass spectra with a reference
library (e.g., NIST).
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o Confirm the identity of rose oxide by comparing its retention time and mass spectrum with

that of a pure standard.

o Quantify the relative abundance of rose oxide in the headspace by integrating the peak

area.

Expected Results: The chromatogram will show the separation of the volatile components of
the fragrance. The peak corresponding to rose oxide is expected to appear in the early to
middle part of the chromatogram, confirming its role as a top-to-middle note. The relative peak
area will provide a semi-quantitative measure of its concentration in the headspace.

GC-MS Analysis Data Interpretation

Equilibrate in Autosampler —————® Inject Headspace ————® Separate by GC ——# Detectby MS —| Identify Peaks Quantify Rose Oxide

Sample Preparation

E’-\pply Fragrance to Substrata—bGlace in Headspace ViaD

Click to download full resolution via product page

Headspace GC-MS Workflow

Protocol 2: Sensory Panel Evaluation of a Fine
Fragrance Containing Rose Oxide

This protocol describes a method for evaluating the olfactory characteristics of a fine fragrance

with a trained sensory panel.

Objective: To assess the perceived intensity of the floral, green, and metallic notes of a

fragrance containing rose oxide over time.

Materials:
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» Fine fragrance containing rose oxide

o Control fragrance (without rose oxide)

e Smelling strips

e Sensory evaluation booths with controlled ventilation and lighting[12]
» Data collection forms or software

o Panel of trained sensory assessors (minimum of 8-10)

Procedure:

o Panelist Training: Train panelists to identify and rate the intensity of specific odor descriptors,
including "rose," "green," and "metallic,” using a labeled magnitude scale (e.g., 0-10).

o Sample Preparation: Dip smelling strips into the fragrance samples (test and control) to a
standardized depth and for a standardized duration. Allow the solvent to evaporate for a set
time (e.g., 30 seconds).

e Evaluation:
o Present the coded smelling strips to the panelists in a randomized and balanced order.

o Instruct panelists to evaluate the fragrance at specific time points (e.g., initial, 5 minutes,
30 minutes, 1 hour) to assess the evolution of the scent.

o At each time point, panelists will rate the intensity of the "rose," "green," and "metallic”
attributes on the provided scale.

o Data Analysis:
o Collect the intensity ratings from all panelists.

o Calculate the mean intensity ratings for each attribute at each time point for both the test
and control fragrances.
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o Use statistical analysis (e.g., ANOVA) to determine if there are significant differences in
the perceived intensities of the attributes between the two fragrances.

Expected Results: The fragrance containing rose oxide is expected to receive significantly
higher intensity ratings for the "green” and "metallic” attributes, particularly in the initial
evaluation phase. The "rose" attribute may also be perceived as more complex and vibrant in

the test sample.
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Sensory Evaluation Workflow

Olfactory Signaling Pathway for a Rose-like Odorant
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The perception of odorants like rose oxide begins with the interaction of the molecule with
specific olfactory receptors (ORSs) in the nasal epithelium. While the exact receptor for rose
oxide is not definitively identified, it is known that hOR1A2 responds to structurally similar rose
scent components like geraniol and citronellol.[13] The binding of the odorant initiates a G-
protein coupled signaling cascade, leading to the generation of an action potential that is
transmitted to the brain.

Olfactory Receptor Neuron

Click to download full resolution via product page

Olfactory Signaling Cascade

Conclusion

Rose oxide is a multifaceted and impactful ingredient in the palette of a fine fragrance
perfumer. Its ability to add a fresh, natural, and diffusive character to floral and fruity accords
makes it an indispensable tool for creating innovative and memorable scents. A thorough
understanding of its chemical properties, the nuances of its different isomers, and its behavior
in a fragrance matrix, combined with rigorous analytical and sensory evaluation, will enable
researchers and formulators to unlock its full creative potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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